Cas no 95547-63-0 ( )

• Product Name: &nbsp
• CAS No: 95547-63-0
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 873258
• PubChem ID: 45077317
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-ynoxymethyl)-1,3-benzothiazole
• Benzothiazole, 2-[(2-propynyloxy)methyl]- (9CI)
• DTXSID10663281
• 2-{[(Prop-2-yn-1-yl)oxy]methyl}-1,3-benzothiazole
• Benzothiazole,2-[(2-propynyloxy)methyl]-(9ci)
• 95547-63-0
•  

• Inchi： 1S/C11H9NOS/c1-2-7-13-8-11-12-9-5-3-4-6-10(9)14-11/h1,3-6H,7-8H2
• InChI Key： ULEZYACQOWMBQW-UHFFFAOYSA-N
• SMILES： S1C(COCC#C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.04048508g/mol
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų